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Compound of Interest

Compound Name: Enniatin B1

Cat. No.: B191170 Get Quote

This document provides immediate and essential safety, handling, and disposal protocols for

Enniatin B1, a mycotoxin with potent biological activity. The following procedures are designed

for researchers, scientists, and drug development professionals to ensure safe laboratory

operations.

Hazard Identification and Toxicity
Enniatin B1 is a cyclohexadepsipeptide mycotoxin produced by various Fusarium species.[1]

Its primary toxic action is attributed to its ionophoric properties, allowing it to transport

monovalent ions across cellular and mitochondrial membranes, which can uncouple oxidative

phosphorylation.[1][2]

GHS Classification: According to the Globally Harmonized System (GHS), Enniatin B1 is

classified as acutely toxic.[3]

Pictogram: GHS06 (Skull and Crossbones)[3]

Signal Word: Danger[3][4]

Hazard Statements:

H301: Toxic if swallowed[2][3]

H311: Toxic in contact with skin[2][3]
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H331: Toxic if inhaled[2][3]

In laboratory studies, Enniatin B1 has demonstrated significant cytotoxic effects, including the

ability to impair the cell cycle, induce oxidative stress, and trigger apoptosis (programmed cell

death).[5][6][7] Due to a lack of comprehensive in vivo toxicity data, a tolerable daily intake for

humans has not been established.[8]

Quantitative Safety Data
The following table summarizes key quantitative data regarding the toxicity and physical

properties of Enniatin B1.

Parameter Value Source(s)

GHS Hazard Codes H301, H311, H331 [2][3]

In Vitro Cytotoxicity
0.8 µM to 41 µM (cell line

dependent)
[5]

Apoptosis Induction (EC₅₀)
~10 µM (in several cancer cell

lines)
[4]

Solubility
10 mg/mL in DMSO, methanol,

and ethanol
[1]

Storage Temperature -20°C [1][4]

Operational Protocols
Adherence to the following protocols is mandatory to minimize exposure risk and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive PPE setup is required for all procedures involving Enniatin B1, from handling

the solid powder to working with solutions.

Respiratory Protection: A fit-tested N95 respirator is the minimum requirement for handling

the powdered form to prevent inhalation.[9] For procedures with a higher risk of
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aerosolization or when handling larger quantities, a half-mask or full-face respirator with

P100 (HEPA) and organic vapor cartridges is recommended to protect against both

particulates and potential gases.[9][10]

Eye Protection: Chemical splash goggles or a full-face shield are mandatory to protect the

eyes from dust particles and liquid splashes.[11][12]

Hand Protection: Use chemical-resistant gloves, such as nitrile gloves. Always inspect

gloves for tears or holes before use. Double-gloving is recommended. Change gloves

immediately if contamination is suspected.[12]

Body Protection: A disposable, solid-front chemical safety suit or a lab coat with long sleeves

and tight cuffs is required.[12] Disposable coveralls should be used for tasks with a high risk

of contamination.[10]

Foot Protection: Closed-toe shoes are required at all times in the laboratory. For extensive

handling or spill cleanup, chemical-resistant boot covers should be worn.[13]

Safe Handling and Solution Preparation Protocol
This protocol outlines the steps for safely weighing and reconstituting powdered Enniatin B1.

Designated Area: All work with Enniatin B1 powder must be conducted within a certified

chemical fume hood or a powder containment hood to control airborne particles.

Materials:

Enniatin B1 (solid)

Appropriate solvent (e.g., DMSO, ethanol, methanol)[1]

Calibrated analytical balance (in a fume hood or containment enclosure)

Weighing paper or boat

Spatula

Appropriate volumetric flasks and glassware
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Vortex mixer

Waste container for contaminated consumables

Procedure:

Preparation: Don all required PPE as specified in Section 3. Ensure the chemical fume hood

is functioning correctly.

Weighing:

Place a new sheet of weighing paper or a weigh boat on the analytical balance and tare.

Carefully use a clean spatula to transfer the desired amount of Enniatin B1 powder onto

the paper/boat. Avoid any sudden movements that could generate dust.

Once the target weight is reached, securely close the primary container of Enniatin B1.

Reconstitution:

Carefully transfer the weighed powder into a sterile, appropriately sized glass vial or flask.

Using a calibrated pipette, add the required volume of the chosen solvent (e.g., DMSO) to

the flask.[1]

Cap the flask securely and mix gently by vortexing until the solid is completely dissolved.

Labeling and Storage:

Clearly label the solution with the compound name, concentration, solvent, date, and your

initials.

Store the stock solution at -20°C in a sealed container, protected from light.[1][4]

Immediate Cleanup:

Decontaminate the spatula and any non-disposable equipment with an appropriate solvent

(e.g., 70% ethanol) followed by a soap and water wash.
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Dispose of the weighing paper, gloves, and any other contaminated disposable items in

the designated hazardous chemical waste container.

Emergency and Disposal Procedures
Spill Response:

Evacuate: Alert others in the immediate area and evacuate if the spill is large or aerosolized.

Isolate: Secure the area to prevent entry.

Protect: If trained and safe to do so, don appropriate PPE, including a respirator.

Contain: For a liquid spill, cover with an absorbent material from a chemical spill kit. For a

powder spill, gently cover with damp paper towels to prevent dust from becoming airborne.

Clean: Carefully collect the absorbed material or damp towels using forceps or a scoop and

place it into a sealed, labeled hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Report: Report the incident to the laboratory supervisor and institutional safety office.

Waste Disposal:

All solid waste contaminated with Enniatin B1 (e.g., gloves, pipette tips, vials) must be

collected in a dedicated, clearly labeled hazardous waste container.[14]

Liquid waste containing Enniatin B1 must be collected in a separate, labeled hazardous

liquid waste container. Do not pour Enniatin B1 solutions down the drain.[14]

Follow all institutional, local, and national regulations for the disposal of toxic chemical

waste.[14]

Visual Workflow
The following diagram illustrates the mandatory workflow for preparing to handle Enniatin B1,

emphasizing the sequence of safety checks and PPE donning.
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Caption: Workflow for preparing to handle Enniatin B1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. Enniatin B1 | C34H59N3O9 | CID 11262300 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. Enniatin B1 | CAS 19914-20-6 | Cayman Chemical | Biomol.com [biomol.com]

5. Enniatin B1: Emerging Mycotoxin and Emerging Issues - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. mdpi.com [mdpi.com]

8. Hazard characterization of the mycotoxins enniatins and beauvericin to identify data gaps
and improve risk assessment for human health - PMC [pmc.ncbi.nlm.nih.gov]

9. google.com [google.com]

10. google.com [google.com]

11. youtube.com [youtube.com]

12. solutionsstores.com [solutionsstores.com]

13. youtube.com [youtube.com]

14. hpc-standards.com [hpc-standards.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Enniatin B1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191170#personal-protective-equipment-for-handling-
enniatin-b1]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b191170?utm_src=pdf-body
https://www.benchchem.com/product/b191170?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/117/150/e5286dat.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/11262300
https://cdn.caymanchem.com/cdn/msds/17245m.pdf
https://www.biomol.com/products/chemicals/biochemicals/enniatin-b1-cay17245-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC10303499/
https://www.researchgate.net/publication/371392819_Enniatin_B1_Emerging_Mycotoxin_and_Emerging_Issues
https://www.mdpi.com/2072-6651/15/6/383
https://pmc.ncbi.nlm.nih.gov/articles/PMC12085332/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12085332/
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DoW-wWK3MOVw&q=EgSsaLexGJvmw8gGIjCu6C5XZX8zJ9NESUk-2gAI5jQbCsWbfNpUIadNTSYsUaIsNMHnQttAad2rOTLNmCsyAnJSWgFD
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3D-fvBvqrTTgY&q=EgSTtsn-GJ3mw8gGIjBQs48JeqgwRWBpyhGaJLwBCeg5kEJrATtdsCzOpBQGelOyMHsvsuORY0gi4UoqmzwyAnJSWgFD
https://www.youtube.com/watch?v=BvZDDRGHfPI
https://www.solutionsstores.com/personal-protective-equipment
https://www.youtube.com/watch?v=FrauHnD9pPU
https://www.hpc-standards.com/shop/ReferenceMaterials/Mycotoxin/EnniatinB1.htm
https://www.benchchem.com/product/b191170#personal-protective-equipment-for-handling-enniatin-b1
https://www.benchchem.com/product/b191170#personal-protective-equipment-for-handling-enniatin-b1
https://www.benchchem.com/product/b191170#personal-protective-equipment-for-handling-enniatin-b1
https://www.benchchem.com/product/b191170#personal-protective-equipment-for-handling-enniatin-b1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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